Cas no 38489-78-0 ((2E)-3-(2-hydroxy-5-methoxyphenyl)prop-2-enoic acid)

• Product Name: (2E)-3-(2-hydroxy-5-methoxyphenyl)prop-2-enoic acid
• CAS No: 38489-78-0
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• CID: 292272
• PubChem ID: 12840861
• Update Time: 2025-11-06

(2E)-3-(2-hydroxy-5-methoxyphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(2-hydroxy-5-methoxyphenyl)-, (E)-
• 3-(2-HYDROXY-5-METHOXY-PHENYL)-ACRYLIC ACID
• (2E)-3-(2-Hydroxy-5-methoxyphenyl)acrylic acid
• 2-propenoic acid, 3-(2-hydroxy-5-methoxyphenyl)-, (2E)-
• LogP
• (2E)-3-(2-hydroxy-5-methoxyphenyl)prop-2-enoic acid
• oxy-5-methoxycinnamic acid
• (E)-3-(2-hydroxy-5-methoxyphenyl)acrylic acid
• 3-(2-hydroxy-5-methoxyphenyl)acrylic acid
• (E)-3-(2-hydroxy-5-methoxyphenyl)prop-2-enoic acid
• CS-0451963
• AKOS006277056
• 3-(2-hydroxy-5-methoxyphenyl)prop-2-enoic acid
• EN300-1855463
• 38489-78-0
• starbld0000235
• SCHEMBL10321325

• MDL： MFCD01548760
• Inchi： 1S/C10H10O4/c1-14-8-3-4-9(11)7(6-8)2-5-10(12)13/h2-6,11H,1H3,(H,12,13)/b5-2+
• InChI Key： OSKUPNSJCCTTLB-GORDUTHDSA-N
• SMILES： O(C)C1=CC=C(C(/C=C/C(=O)O)=C1)O

Computed Properties

• Exact Mass: 194.0579
• Monoisotopic Mass: 194.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Hydroxycinnamic acids

Additional information on (2E)-3-(2-hydroxy-5-methoxyphenyl)prop-2-enoic acid

Introduction to (2E)-3-(2-hydroxy-5-methoxyphenyl)prop-2-enoic acid (CAS No. 38489-78-0)

(2E)-3-(2-hydroxy-5-methoxyphenyl)prop-2-enoic acid (CAS No. 38489-78-0) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmacology. This article aims to provide a comprehensive overview of the compound, including its chemical structure, physical properties, biological activities, and potential therapeutic applications.

Chemical Structure and Physical Properties

(2E)-3-(2-hydroxy-5-methoxyphenyl)prop-2-enoic acid is a substituted cinnamic acid derivative. Its molecular formula is C11H12O4, and it has a molecular weight of 204.21 g/mol. The compound features a conjugated double bond system and functional groups such as a hydroxyl group and a methoxy group, which contribute to its unique chemical properties. The presence of these functional groups also imparts the molecule with high reactivity and the ability to form stable complexes with various metal ions.

In terms of physical properties, (2E)-3-(2-hydroxy-5-methoxyphenyl)prop-2-enoic acid is a white to off-white crystalline solid at room temperature. It is soluble in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

Biological Activities

(2E)-3-(2-hydroxy-5-methoxyphenyl)prop-2-enoic acid has been extensively studied for its biological activities, particularly in the context of its potential therapeutic applications. Recent research has highlighted several key biological effects:

• Antioxidant Activity: Studies have shown that (2E)-3-(2-hydroxy-5-methoxyphenyl)prop-2-enoic acid possesses potent antioxidant properties. It can effectively scavenge free radicals and protect cells from oxidative stress-induced damage. This activity is attributed to the presence of the hydroxyl and methoxy groups, which can donate electrons to neutralize reactive oxygen species (ROS).
• Anti-inflammatory Effects: The compound has demonstrated significant anti-inflammatory activity in both in vitro and in vivo models. It can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, as well as reduce the expression of inflammatory markers like COX-2 and iNOS. These effects make it a promising candidate for the treatment of inflammatory diseases.
• Cytotoxicity against Cancer Cells: Research has also explored the cytotoxic effects of (2E)-3-(2-hydroxy-5-methoxyphenyl)prop-2-enoic acid on various cancer cell lines. Studies have shown that it can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways. This property suggests its potential as an anticancer agent.
• Neuroprotective Properties: Emerging evidence indicates that (2E)-3-(2-hydroxy-5-methoxyphenyl)prop-2-enoic acid may have neuroprotective effects. It has been shown to protect neurons from oxidative stress and excitotoxicity, making it a potential therapeutic option for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Potential Therapeutic Applications

The diverse biological activities of (2E)-3-(2-hydroxy-5-methoxyphenyl)prop-2-enoic acid have led to its evaluation in various therapeutic contexts:

• Inflammatory Diseases: Given its anti-inflammatory properties, the compound is being investigated for the treatment of chronic inflammatory conditions such as rheumatoid arthritis, inflammatory bowel disease (IBD), and asthma.
• Cancer Therapy: The cytotoxic effects on cancer cells make it a potential candidate for developing new anticancer drugs. Clinical trials are underway to assess its efficacy in combination with existing chemotherapy regimens.
• Neurodegenerative Disorders: strong>: The neuroprotective properties suggest its use in managing neurodegenerative diseases. Preclinical studies are focusing on its ability to mitigate neuronal damage and improve cognitive function.
• < strong >Cardiovascular Health:< / strong > Research is also exploring the potential cardiovascular benefits of( 2 E ) - 3 - ( 2 - hydroxy - 5 - methoxyphenyl ) prop - 2 - enoic acid< / strong > . Preliminary findings indicate that it may help reduce oxidative stress in vascular tissues and improve endothelial function. li > ul > p > article > response >